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Compound of Interest

Compound Name: Decylcyclohexane

Cat. No.: B1669408

This guide provides a comprehensive comparison of the physical properties of
decylcyclohexane with established literature values. It is designed for researchers, scientists,
and professionals in drug development who require accurate physical data for this compound.
The guide outlines standard experimental protocols for the validation of these properties and
includes a workflow for the validation process.

Workflow for Physical Property Validation

The following diagram illustrates the logical workflow for validating the physical properties of a
decylcyclohexane sample against literature data.
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Caption: Workflow for validating decylcyclohexane's physical properties.

Literature Values for Physical Properties of

Decylcyclohexane

The following table summarizes the physical properties of decylcyclohexane as reported in

various chemical literature and databases.
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Physical Property Reported Value Source(s)
Density 0.8 +£0.1 g/cm3 ChemSrc[1]
0.812 g/cm? Guidechem[2]

0.8167 g/L Toxics Use Reduction Institute

0.82 g/cm?3 ChemicalBook][3][4]

Refractive Index

1.449

ChemSrc, Guidechem[1][2]

1.45338

Toxics Use Reduction Institute

1.4500 to 1.4540

ChemicalBook][3]

Boiling Point

299.00 °C (@ 760.00 mm Hg)

The Good Scents Company[5]

299.7 + 3.0 °C (@ 760 mmHg)

ChemSrc[1]

Toxics Use Reduction Institute,

299 °C )
ChemicalBook][3][4]
] ] ChemSrc, Guidechem,
Melting Point -2°C ]
ChemicalBook[1][2][3][4]
-1.7°C Toxics Use Reduction Institute

Experimental Protocols

Detailed methodologies for the experimental determination of the key physical properties of

decylcyclohexane are provided below.

Density Measurement

The density of a liquid can be determined by measuring the mass of a known volume.[6][7]

e Apparatus:

o Pycnometer (specific gravity bottle) of a known volume (e.g., 25 mL)

o Analytical balance (accurate to £0.0001 g)
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o Thermometer

o Water bath for temperature control

e Procedure:
o Clean and thoroughly dry the pycnometer.
o Weigh the empty, dry pycnometer on the analytical balance and record its mass (ma1).

o Fill the pycnometer with the decylcyclohexane sample, ensuring no air bubbles are
trapped.

o Place the filled pycnometer in a temperature-controlled water bath (e.g., at 20°C) and
allow it to equilibrate.

o Once equilibrated, carefully dry the outside of the pycnometer and weigh it again to
determine the mass of the pycnometer and the liquid (mz2).

o The mass of the decylcyclohexane sample (m_liquid) is calculated as: m_liquid = mz -
ma.

o The density (p) is then calculated using the known volume of the pycnometer (V): p =
m_liquid / V.

o Repeat the measurement at least three times to ensure accuracy and calculate the
average density.[8]

Refractive Index Measurement

The refractive index is determined using a refractometer, which measures the extent to which
light is bent when it passes through the liquid.

e Apparatus:
o Abbe refractometer

o Constant temperature water circulator
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o Dropper or pipette

o Lens paper and ethanol for cleaning

e Procedure:

o Calibrate the Abbe refractometer using a standard sample with a known refractive index,
such as distilled water.[9]

o Clean the prism surfaces of the refractometer with ethanol and lens paper.

o Using a clean dropper, place a few drops of the decylcyclohexane sample onto the lower
prism.[10]

o Close the prisms and ensure the liquid spreads evenly without any air bubbles.

o Allow the sample to reach thermal equilibrium by circulating water at a specific
temperature (e.g., 20°C) through the instrument.

o While looking through the eyepiece, adjust the coarse and fine control knobs until the
boundary line between the light and dark fields is sharp and centered on the crosshairs.
[10]

o Read the refractive index value directly from the instrument's scale.

o Perform multiple readings and average the results for precision.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.[11] A common method for small sample volumes is the
Thiele tube method.[12]

e Apparatus:
o Thiele tube

o Thermometer (-10 to 300°C)
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Small test tube or Durham tube

[e]

(¢]

Capillary tube (sealed at one end)

[¢]

Heat source (Bunsen burner or hot plate)

Mineral oil or silicone oil

[¢]

e Procedure:
o Add a small amount (0.5-1 mL) of decylcyclohexane to the small test tube.
o Place a capillary tube, with its sealed end up, into the test tube containing the sample.[12]

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Insert this assembly into the Thiele tube containing heat-stable oil, making sure the
sample is immersed in the oil.[12]

o Gently heat the side arm of the Thiele tube.[12]

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.
o Remove the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube.[12] Record this temperature.

o Record the atmospheric pressure at the time of the measurement.

Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For substances that are liquid at room temperature, this requires cooling the sample until
it solidifies.
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e Apparatus:

o

[¢]

[e]

[e]

Melting point apparatus (e.g., Mel-Temp) or a Thiele tube setup
Capillary tubes
Cooling bath (e.g., dry ice/acetone)

Thermometer

e Procedure:

Place a small amount of liquid decylcyclohexane in a capillary tube.
Cool the capillary tube in a cooling bath until the sample solidifies completely.

Place the capillary tube containing the solid sample into the melting point apparatus.[13]
[14]

Heat the sample slowly, at a rate of about 1-2°C per minute, as the melting point is
approached.[13][15]

Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

Record the temperature at which the entire solid has turned into a clear liquid (the end of
the melting range).[16]

The recorded temperature range is the melting point of the substance. For a pure
compound, this range should be narrow.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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